2-(Octyloxy)propanoyl chloride

• CAS No.: 104632-06-6
• Molecular Formula: C11H21ClO2
• Molecular Weight: 220.73 g/mol
• IUPAC Name: 2-octoxypropanoyl chloride
• InChI: InChI=1S/C11H21ClO2/c1-3-4-5-6-7-8-9-14-10(2)11(12)13/h10H,3-9H2,1-2H3
• InChI Key: YSUQJQVHWFXQFE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(C)C(=O)Cl

Description

2-(Octyloxy)propanoyl chloride is a useful research compound. Its molecular formula is C11H21ClO2 and its molecular weight is 220.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of thionyl chloride was added to 2.0 g of α-octyloxypropionic acid, and the mixture was refluxed under heat for 2 hours. Then, excess thionyl chloride was distilled off to obtain α-octyloxypropionic acid chloride. 20 ml of dry pyridine was added thereto, and a solution of 5.0 g of p-hydroxybenzoic acid dissolved in 40 ml of dry pyridine was further added. After the addition, the mixture was refluxed for 2 hours, charged into ice water, and extracted with benzene. The extract was purified with a silica gel column chromatography to obtain 4-α-octyloxypropanoyloxybenzoic acid.